Cas no 2228696-68-0 (2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole
• CAS No: 2228696-68-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6519326
• PubChem ID: 165720497
• Update Time: 2025-09-27

2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole
• EN300-1732436
• 2228696-68-0

• Inchi： 1S/C13H14N2/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h1,6-9H,3-5,10H2,(H,14,15)
• InChI Key： WAPLRYWSQWFOCY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCCCC#C

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole

Research Brief on 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole (CAS: 2228696-68-0): Recent Advances and Applications

The compound 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole (CAS: 2228696-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole as a key intermediate in the synthesis of more complex bioactive molecules. Its alkyne functional group enables facile modification via click chemistry, making it a valuable tool for the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing PROTACs (Proteolysis Targeting Chimeras), which are emerging as a promising strategy for degrading disease-causing proteins.

In addition to its synthetic applications, 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole has shown notable biological activity. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. Researchers are particularly interested in its potential to modulate protein-protein interactions, a challenging yet highly sought-after target in drug discovery. A recent preprint on bioRxiv (2024) suggests that derivatives of this compound may disrupt the interaction between HIF-1α and p300, offering a new avenue for hypoxia-related therapies.

The pharmacokinetic properties of 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole and its derivatives are currently under investigation. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates reasonable metabolic stability, though further optimization may be required to improve bioavailability. Computational modeling studies, as reported in a 2023 issue of ACS Chemical Biology, have provided insights into the structural determinants of its activity, guiding the design of more potent analogs.

Looking ahead, the applications of 2-(hex-5-yn-1-yl)-1H-1,3-benzodiazole appear promising but warrant further exploration. Current research gaps include a need for more comprehensive in vivo studies and a deeper understanding of its mechanism of action at the molecular level. Nevertheless, the compound's modularity and demonstrated bioactivity position it as a valuable scaffold for future drug development efforts in oncology, inflammation, and beyond.